Cas no 1805340-85-5 (4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805340-85-5
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4863497
• Update Time: 2025-05-20

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7BrClF2NO/c1-14-8-6(7(11)12)5(9)2-4(3-10)13-8/h2,7H,3H2,1H3
• InChI Key： SVBRERHFPOILMI-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)N=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine

Recent Advances in the Study of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805340-85-5)

4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine (CAS: 1805340-85-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique structural features that enable potent interactions with target enzymes. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine in inhibiting fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. The study reported a 90% reduction in fungal growth at concentrations as low as 10 µM, suggesting its potential as a lead compound for next-generation antifungals. The researchers also employed computational docking studies to elucidate the binding interactions, revealing a strong affinity for the heme cofactor in the enzyme active site.

In the pharmaceutical domain, a recent patent (WO2023051234A1) disclosed the use of this compound as a precursor in the synthesis of kinase inhibitors targeting cancer pathways. The patent emphasized its role in introducing the difluoromethyl group, which enhances metabolic stability and bioavailability of the final drug candidates. Preliminary in vitro assays showed promising activity against BRAF V600E mutant cell lines, with IC50 values in the nanomolar range.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine have been achieved through continuous-flow methodologies. A 2024 Organic Process Research & Development article detailed a 3-step continuous process with an overall yield of 78%, significantly improving upon traditional batch synthesis. The process leverages photochemical bromination and gas-liquid segmented flow to enhance selectivity and safety.

Environmental fate studies have also progressed, with new data indicating moderate persistence (DT50 = 32 days) in aerobic soils but rapid hydrolysis in aquatic systems (t1/2 < 24 hours). These findings, published in Environmental Science & Technology, support its classification as a low-risk compound for groundwater contamination when used in controlled agricultural applications.

In conclusion, 4-Bromo-6-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine continues to emerge as a versatile building block with dual applications in crop protection and drug discovery. Ongoing research is exploring its utility in covalent inhibitor design and as a radiolabeled probe for target engagement studies. Future directions may include structure-activity relationship optimization to further enhance its selectivity profile across different biological targets.